Cas no 1622351-28-3 (azetidine-2-carbonitrile;hydrochloride)

• Product Name: azetidine-2-carbonitrile;hydrochloride
• CAS No: 1622351-28-3
• MF: C₄H₇ClN₂
• MW: 118.564779520035
• CID: 4917842
• Update Time: 2026-02-27

azetidine-2-carbonitrile;hydrochloride Chemical and Physical Properties

Names and Identifiers

• Azetidine-2-carbonitrile hydrochloride
• azetidine-2-carbonitrilehydrochloride
• SB15836
• azetidine-2-carbonitrile;hydrochloride

• Inchi： 1S/C4H6N2.ClH/c5-3-4-1-2-6-4;/h4,6H,1-2H2;1H
• InChI Key： IWOCNUXQBJPJPA-UHFFFAOYSA-N
• SMILES： Cl.N1CCC1C#N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 89
• Topological Polar Surface Area: 35.8

Additional information on azetidine-2-carbonitrile;hydrochloride

Introduction to Azetidine-2-carbonitrile;hydrochloride (CAS No. 1622351-28-3)

Azetidine-2-carbonitrile;hydrochloride, identified by the Chemical Abstracts Service Number (CAS No.) 1622351-28-3, is a significant compound in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the azetidine class, a heterocyclic structure that has garnered considerable attention due to its unique chemical properties and potential biological activities. The hydrochloride salt form enhances its solubility and stability, making it a valuable intermediate in synthetic chemistry and drug development processes.

The molecular structure of azetidine-2-carbonitrile;hydrochloride consists of a five-membered ring containing two carbon atoms and one nitrogen atom, with a nitrile group (-CN) attached to the second carbon atom. The presence of the nitrile group introduces polarity and reactivity, which are crucial for further functionalization and derivatization. This structural feature makes it a versatile building block for designing novel molecules with specific pharmacological targets.

In recent years, azetidine-2-carbonitrile;hydrochloride has been extensively studied for its potential applications in the development of bioactive molecules. The azetidine ring is known for its ability to mimic natural amino acid structures, which has led to its exploration as a scaffold in peptidomimetics. These peptidomimetics are designed to mimic the bioactivity of peptides while avoiding their drawbacks, such as rapid degradation and immunogenicity.

One of the most promising areas of research involving azetidine-2-carbonitrile;hydrochloride is in the development of antimicrobial agents. The unique structural properties of azetidine derivatives have been found to exhibit activity against various bacterial strains, including those resistant to conventional antibiotics. This has sparked interest in using azetidine-2-carbonitrile;hydrochloride as a precursor for synthesizing novel antibiotics that can address the growing problem of antibiotic resistance.

Additionally, azetidine-2-carbonitrile;hydrochloride has shown potential in the field of anticancer research. Studies have demonstrated that derivatives of azetidine can interfere with key cellular pathways involved in cancer progression, such as DNA replication and cell division. The nitrile group in azetidine-2-carbonitrile;hydrochloride serves as a reactive site for further chemical modifications, enabling the design of molecules that can selectively target cancer cells while minimizing toxicity to healthy cells.

The hydrochloride form of azetidine-2-carbonitrile;hydrochloride enhances its pharmacokinetic properties, making it more suitable for use in pharmaceutical formulations. The salt form improves solubility in water-based solutions, which is essential for oral and injectable drug delivery systems. This property has facilitated its use in preclinical studies where bioavailability and distribution are critical factors.

Recent advancements in computational chemistry have also contributed to the exploration of azetidine-2-carbonitrile;hydrochloride. Molecular modeling techniques have been employed to predict the binding affinity and interactions of this compound with biological targets. These simulations have helped researchers optimize its structure for better efficacy and reduced side effects. The integration of experimental data with computational methods has accelerated the discovery process, leading to faster development cycles for new drug candidates.

The synthesis of azetidine-2-carbonitrile;hydrochloride involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been developed to improve yield and purity, ensuring that the final product meets pharmaceutical standards. Techniques such as catalytic hydrogenation and nucleophilic substitution have been utilized to construct the azetidine ring and introduce the nitrile group efficiently.

In conclusion, azetidine-2-carbonitrile;hydrochloride (CAS No. 1622351-28-3) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features make it a valuable intermediate for synthesizing bioactive molecules with applications ranging from antimicrobial agents to anticancer drugs. The hydrochloride salt form enhances its usability in drug development processes, while ongoing research continues to uncover new possibilities for its application.